Cas no 1807263-25-7 (Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1807263-25-7
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4795331
• Update Time: 2025-05-26

Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)9-6(4-12)2-3-8(7(9)5-15)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： LYEXBTLWHJBGKB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1807263-25-7): A Comprehensive Overview

Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate, identified by its CAS number 1807263-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive studies in academic and industrial laboratories.

The molecular structure of Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate consists of a benzoic acid core substituted with several functional groups. The presence of a bromomethyl group at the 6-position, a cyano group at the 2-position, and a difluoromethoxy group at the 3-position imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry. These functional groups not only influence the reactivity of the molecule but also contribute to its potential biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The bromomethyl group, for instance, is known to be a valuable handle for further functionalization through cross-coupling reactions, allowing for the construction of more complex molecular architectures. This property has made Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate a valuable building block in the synthesis of drug candidates targeting various diseases.

The cyano group at the 2-position of the benzoic acid core is another key feature that contributes to the compound's chemical diversity. Cyano groups are often involved in hydrogen bonding interactions and can serve as electron-withdrawing substituents, influencing the electronic properties of the molecule. These characteristics have been exploited in the design of molecules with enhanced binding affinity to biological targets.

The difluoromethoxy group, located at the 3-position, is particularly noteworthy due to its ability to modulate metabolic stability and pharmacokinetic profiles. Difluorinated moieties are frequently incorporated into drug molecules to improve their bioavailability and resistance to enzymatic degradation. This feature has been extensively studied in the development of antiviral and anticancer agents, where metabolic stability is crucial for therapeutic efficacy.

Recent studies have highlighted the potential of Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate in the development of novel therapeutic strategies. For instance, researchers have explored its use as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The combination of the bromomethyl, cyano, and difluoromethoxy groups provides a rich scaffold for designing molecules with high selectivity and potency.

In addition to its applications in oncology, Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate has shown promise in other therapeutic areas. Studies have demonstrated its utility in the synthesis of compounds with antimicrobial properties, highlighting its potential as a lead molecule for developing new antibiotics. The structural features of this compound allow for interactions with bacterial enzymes and cell wall components, leading to mechanisms that inhibit bacterial growth.

The synthetic methodologies for preparing Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate have also been refined over time, enabling researchers to access this compound efficiently on both laboratory and industrial scales. Key synthetic routes involve multi-step organic transformations that incorporate key functional groups in a controlled manner. These synthetic strategies have been optimized to ensure high yields and purity, making this compound readily available for further chemical manipulation.

The growing body of research on Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate underscores its significance as a versatile intermediate in pharmaceutical chemistry. As our understanding of its structural and functional properties continues to evolve, new applications and derivatives are likely to emerge, further expanding its role in drug discovery and development.

In conclusion, Methyl 6-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate, CAS No. 1807263-25-7, is a multifaceted compound with broad applications in medicinal chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. With ongoing research efforts aimed at exploring its full potential, this compound is poised to play an increasingly important role in future drug development pipelines.